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Compound of Interest

Compound Name: 2-(2-Ethoxyphenyl)acetic acid

Cat. No.: B108990

An In-depth Technical Guide to 2-(2-Ethoxyphenyl)acetic acid

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and potential biological activities of 2-(2-Ethoxyphenyl)acetic acid. The information
is intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Chemical Structure and Identification

2-(2-Ethoxyphenyl)acetic acid is a substituted phenylacetic acid derivative. It is characterized
by an ethoxy group (-OCH2CHs) at the ortho position of the phenyl ring attached to an acetic
acid moiety.[1]

Table 1: Chemical Identifiers for 2-(2-Ethoxyphenyl)acetic acid
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Identifier Value
IUPAC Name (2-ethoxyphenyl)acetic acid[2]
CAS Number 70289-12-2[2]

Molecular Formula

C10H1203][1]

1S/C10H1203/c1-2-13-9-6-4-3-5-8(9)7-

InChl 10(11)12/h3-6H,2,7H2,1H3,(H,11,12)[2]
InChiKey ABROWERIMKBDEW-UHFFFAOYSA-N[2]
SMILES CCOC1=CC=CC=C1CC(=0)0

PubChem CID 144397[1]

Physicochemical Properties

The physicochemical properties of 2-(2-Ethoxyphenyl)acetic acid are summarized in the table

below. The ortho-ethoxy group enhances its lipophilicity compared to the unsubstituted

phenylacetic acid, which can influence its biological interactions and reactivity.[1]

Table 2: Physicochemical Properties of 2-(2-Ethoxyphenyl)acetic acid

Property Value

Molecular Weight 180.2 g/mol [1][2]

Melting Point 99-102 °C[1]

Physical Form Solid[2]

Purity 98%[2]

Storage Sealed in dry, room temperature conditions[2]

Synthesis Protocols

Several synthetic routes for preparing 2-(2-Ethoxyphenyl)acetic acid have been reported.

The following are detailed experimental protocols.
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Protocol 1: Etherification of 2-Hydroxyphenylacetic Acid

This method involves the direct etherification of a phenolic precursor.

o Step 1: Alkylation: 2-hydroxyphenylacetic acid is alkylated using ethyl bromide. The reaction
is carried out under basic conditions, typically using potassium carbonate (K=COs) and
sodium bromide (NaBr) in acetonitrile as the solvent.[1]

o Step 2: Reaction Conditions: The mixture is heated to 50°C for 24 hours to achieve the
ethoxy substitution.[1]

o Step 3: Oxidation: The resulting intermediate is oxidized using a TEMPO/NaBr/TCCA
(trichloroisocyanuric acid) system at a controlled temperature of 0-5°C.[1]

e Yield: This process yields the final product with a purity of over 95%.[1]

2-Hydroxyphenylacetic Acid K2COs / NaBr " TEMPO / NaBr / TCCA 2-(2-Ethoxyphenyl)acetic acid
+ Ethyl Bromide Acetonitrile, 50°C, 24h vaieclieperialc 0-5°C (>95% Purity)

Click to download full resolution via product page

Caption: Workflow for Synthesis Protocol 1.

Protocol 2: Reaction with Sodium Ethylate

This alternative route utilizes dichloroacetic acid as a starting material.

o Step 1: Ethoxylation: Dichloroacetic acid is reacted with sodium ethylate (15-20% in ethanol)
at a temperature of 70—80°C for 4—-6 hours. A 1:3 molar ratio of dichloroacetic acid to sodium
ethylate is used to maximize substitution.[1]

o Step 2: Acidification: The reaction mixture is subsequently acidified with hydrochloric acid. It
is critical to maintain the temperature below 10°C during this step to prevent decomposition.

[1]

o Step 3: Isolation: The pH is adjusted to neutral, causing sodium chloride to precipitate, which
is then removed by filtration.[1]
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o Step 4: Purification: The final product, 2-(2-ethoxyphenyl)acetic acid, is isolated by vacuum
distillation.[1]

e Yield: This method has a reported yield of 78%.[1]

Spectroscopic Data

The structure of 2-(2-Ethoxyphenyl)acetic acid has been confirmed by standard
spectroscopic methods.

« Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic peak for the carboxylic
acid C=0 stretch atv 1730 cm~1.[1]

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum displays key
signals confirming the ethoxy and acetic acid groups, with a signal at & 1.28 ppm for the
ethoxy CHs and a signal at 6 3.48 ppm for the acetic acid CHz group.[1]

Biological Activity and Mechanism of Action

2-(2-Ethoxyphenyl)acetic acid serves as a key intermediate in the synthesis of various
pharmaceutical compounds, particularly those with anti-inflammatory and analgesic properties.

[1]

The precise mechanism of action is a subject of ongoing research, but it is understood to
involve the modulation of specific molecular targets.[1] It can act as an inhibitor or modulator of
certain enzymes or receptors, leading to its observed biological effects.[1] Its applications in
scientific research are primarily in medicinal chemistry as a building block for more complex
molecules.[1]
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Caption: Potential Mechanism of Action.

Safety Information

According to its classification, 2-(2-Ethoxyphenyl)acetic acid is associated with the following
hazards:

Pictogram: GHSO07 (Harmful)[2]

Signal Word: Warning[2]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[2]

Precautionary Statements: P264, P280, P302+P352, P332+P313, P362+P364,
P305+P351+P338, P337+P313.[2]
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Caption: Logical Relationships of the Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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